5-(4-(Furan-2-carbonyl)piperazin-1-yl)-2-(4-propoxyphenyl)oxazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is based on a central oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). This ring is substituted at the 2-position with a 4-propoxyphenyl group and at the 5-position with a piperazin-1-yl group that is further substituted with a furan-2-carbonyl group.Scientific Research Applications
Antimicrobial Activities
Research has shown that derivatives involving furan-2-carbonyl and piperazine structures have been synthesized and evaluated for their antimicrobial activities. For instance, Başoğlu et al. (2013) developed azole derivatives starting from furan-2-carbohydrazide, showing activity against microorganisms. Similarly, Bektaş et al. (2007) synthesized 1,2,4-triazole derivatives from ester ethoxycarbonylhydrazones with primary amines, demonstrating good or moderate antimicrobial activities against test microorganisms. These findings suggest the potential of derivatives of the target compound in antimicrobial research (Başoğlu et al., 2013) (Bektaş et al., 2007).
Pharmacological Evaluation
In the realm of pharmacology, Kumar et al. (2017) synthesized a novel series of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine compounds. These compounds were evaluated for antidepressant and antianxiety activities, indicating the compound's relevance in developing new therapeutic agents with potential applications in mental health treatment (Kumar et al., 2017).
Enzyme Inhibition
Research by Vulupala et al. (2018) on novel triazole derivatives derived from a base structure similar to the target compound showed promising results as angiotensin-converting enzyme (ACE) inhibitors. This suggests potential cardiovascular applications, highlighting the compound's utility in developing non-carboxylic acid ACE inhibitors with minimal toxicity (Vulupala et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-(4-propoxyphenyl)-1,3-oxazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N4O4/c1-2-13-28-17-7-5-16(6-8-17)20-24-18(15-23)22(30-20)26-11-9-25(10-12-26)21(27)19-4-3-14-29-19/h3-8,14H,2,9-13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZJTVAMSQOXAMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CO4)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.